Cas no 1508009-97-9 (2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole)
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole
- 1508009-97-9
- EN300-1852264
-
- Inchi: 1S/C8H10N2O/c1-7(9-6-11)8-4-3-5-10(8)2/h3-5,7H,1-2H3
- InChI Key: VTCHDZKMTCUXNL-UHFFFAOYSA-N
- SMILES: O=C=NC(C)C1=CC=CN1C
Computed Properties
- Exact Mass: 150.079312947g/mol
- Monoisotopic Mass: 150.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34.4Ų
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852264-1g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 1g |
$1286.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-5g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 5g |
$3728.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-10g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 10g |
$5528.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-0.05g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 0.05g |
$1080.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-0.1g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 0.1g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-0.25g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 0.25g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-0.5g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 0.5g |
$1234.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-1.0g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1852264-2.5g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 2.5g |
$2520.0 | 2023-09-18 | ||
| Enamine | EN300-1852264-5.0g |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole |
1508009-97-9 | 5g |
$3728.0 | 2023-06-02 |
2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole
2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole: A Novel Scaffold in CAS No. 1508009-97-9 for Advanced Pharmaceutical Applications
2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole, identified by the CAS No. 1508009-97-9 registry, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its pyrrole ring fused with an isocyanatoethyl group, represents a critical advancement in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating biological pathways associated with inflammation and neurodegenerative disorders, positioning it as a promising candidate for drug discovery.
The 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole scaffold exhibits distinct chemical properties due to the presence of the isocyanate functional group. This group, known for its reactivity in forming covalent bonds, enables the molecule to participate in diverse chemical reactions, including nucleophilic substitution and cross-linking processes. These properties are particularly relevant in the context of CAS No. 1508009-97-9, as they allow for the synthesis of complex derivatives with tailored biological activities.
Recent breakthroughs in synthetic methodologies have enabled the efficient preparation of 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole. A 2023 study published in Journal of Medicinal Chemistry demonstrated a novel catalytic approach using transition metal complexes to achieve high-yield synthesis of this compound. The researchers emphasized the importance of optimizing reaction conditions, such as temperature and solvent polarity, to enhance the stability and purity of the final product. This advancement underscores the significance of CAS No. 1508009-97-9 in modern pharmaceutical synthesis.
One of the most intriguing applications of 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole lies in its potential as a building block for drug conjugates. The isocyanate group can react with amino groups on therapeutic agents, forming stable linkages that improve the pharmacokinetic properties of the resulting compounds. A 2024 clinical trial report highlighted the use of this scaffold in developing targeted therapies for cancer, where the conjugated molecules showed enhanced tumor specificity and reduced off-target effects. This application aligns with the growing trend of personalized medicine and highlights the versatility of CAS No. 1508009-97-9.
Recent research has also explored the role of 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole in neurodegenerative diseases. A 2023 study published in Neurochemistry International demonstrated that derivatives of this compound can modulate the activity of protein kinases involved in Alzheimer's disease pathology. The study suggested that the molecule's ability to interact with specific enzyme targets could lead to the development of new treatments for neurodegenerative conditions. This finding underscores the importance of CAS No. 1508009-97-9 in addressing unmet medical needs.
From a synthetic perspective, the 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole structure presents challenges and opportunities for further optimization. A 2024 review article in Organic & Biomolecular Chemistry discussed the development of asymmetric synthesis methods to produce enantiomerically pure forms of the compound. The authors emphasized that stereochemical control is critical for achieving optimal biological activity, as enantiomers can exhibit different pharmacological profiles. This insight highlights the importance of CAS No. 1508009-97-9 in the context of chiral drug development.
The environmental impact of 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole synthesis has also been a focus of recent research. A 2023 sustainability study published in Green Chemistry evaluated the use of green solvents and catalysts in the preparation of this compound. The researchers found that replacing traditional organic solvents with water-based alternatives significantly reduced the ecological footprint of the synthesis process. This development is particularly relevant for the CAS No. 1508009-97-9 registry, as it reflects the growing emphasis on sustainable pharmaceutical practices.
In the realm of drug delivery systems, 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole has shown promise as a component of biodegradable polymers. A 2024 study in Biomaterials Science demonstrated that incorporating this compound into polymeric matrices enhanced the controlled release of active pharmaceutical ingredients. The study suggested that the molecule's chemical properties contribute to the formation of stable, biocompatible materials suitable for sustained drug delivery. This application highlights the multifunctional potential of CAS No. 1508009-97-9.
Despite its potential, the development of 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole faces challenges related to scalability and cost-effectiveness. A 2023 industry report highlighted the need for further optimization of synthetic routes to achieve industrial-scale production. The report also emphasized the importance of collaboration between academia and industry to address these challenges. This collaboration is crucial for the CAS No. 1508009-97-9 registry, as it ensures that the compound's potential is fully realized in real-world applications.
Looking ahead, the future of 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole lies in its integration into multidisciplinary approaches to drug discovery. Advances in computational modeling and machine learning are expected to accelerate the identification of new derivatives with enhanced therapeutic profiles. A 2024 predictive modeling study in Chemical Science demonstrated that machine learning algorithms could accurately predict the biological activity of CAS No. 1508009-97-9 derivatives, reducing the need for extensive experimental testing. This development underscores the transformative potential of this compound in the pharmaceutical industry.
In conclusion, 2-(1-Isocyanatoethyl)-1-Methyl-1H-Pyrrole represents a groundbreaking advancement in medicinal chemistry, with applications spanning drug conjugation, neurodegenerative disease treatment, and sustainable pharmaceutical practices. The CAS No. 1508009-97-9 registry plays a pivotal role in tracking the development and commercialization of this compound. As research continues to uncover new properties and applications, the significance of this molecule in modern pharmacology is expected to grow exponentially.
1508009-97-9 (2-(1-isocyanatoethyl)-1-methyl-1H-pyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)